Cas no 93946-44-2 (2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol)

• Product Name: 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol
• CAS No: 93946-44-2
• CID: 4666460
• PubChem ID: 23290017
• Update Time: 2025-06-09

2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol
• Benzenemethanol, 3-chloro-α-[[(phenylmethyl)amino]methyl]-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol

Introduction to 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol (CAS No. 93946-44-2)

2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 93946-44-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzylamino group and a 3-chlorophenyl moiety, has garnered attention due to its structural features and potential biological activities. The presence of both aromatic and aliphatic components in its backbone suggests a versatile chemical profile, making it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The compound's structure, characterized by an ethanol side chain, provides a unique framework for interaction with biological targets. Such structural motifs are often explored in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, inflammation, and metabolic diseases. The 3-chlorophenyl group, in particular, is known for its ability to modulate receptor binding affinities, a property that has been leveraged in the design of various pharmacological entities.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical disease pathways. The benzylamino moiety in 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol can serve as a hinge-binding region, facilitating interactions with key amino acid residues in protein targets. This feature makes the compound a promising scaffold for structure-based drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that molecules with similar structural features may exhibit properties that could modulate neurotransmitter release or receptor activity. For instance, analogs containing 3-chlorophenyl groups have shown promise in preclinical models as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ethanol side chain further enhances its solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the functionalization of benzylamine and 3-chlorobenzene derivatives, followed by condensation reactions to form the desired ethanol linkage. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for both research and industrial applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacokinetic properties of 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol. Molecular modeling techniques allow researchers to predict how the compound might interact with biological targets at the atomic level. These insights are invaluable for optimizing lead compounds during drug development pipelines.

In addition to its potential therapeutic applications, this compound has been explored for its role as an intermediate in more complex synthetic pathways. Its versatility allows it to be incorporated into larger molecules through further functionalization, opening up possibilities for designing novel derivatives with enhanced biological activity.

The chemical stability of 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol is another critical factor that influences its practicality as a pharmaceutical intermediate. Studies have demonstrated that under controlled conditions, the compound remains stable, which is essential for maintaining its integrity during storage and transportation. This stability is often influenced by factors such as pH, temperature, and exposure to light.

Economic considerations also play a significant role in the adoption of 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol in industrial settings. The cost-effectiveness of its synthesis and scalability are key determinants for pharmaceutical companies looking to incorporate it into their pipelines. Efforts to optimize production processes have led to more cost-efficient methods, making this compound more accessible for large-scale applications.

The regulatory landscape surrounding new chemical entities like 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol is another important consideration. Compliance with international standards ensures that the compound can be safely used in both research and clinical settings. Regulatory bodies require thorough documentation of its properties, including toxicity profiles and interaction studies.

Future directions for research on this compound may include exploring its potential in combination therapies. By pairing it with other agents that target different aspects of a disease pathway, researchers could develop more comprehensive treatment strategies. Additionally, investigating its effects on various cell types and tissues could provide further insights into its mechanisms of action.

The environmental impact of synthesizing and using 2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol is also an area of growing interest. Sustainable practices in chemical synthesis aim to minimize waste and reduce energy consumption without compromising efficiency. Such approaches align with broader efforts to promote green chemistry principles across the pharmaceutical industry.

In conclusion,2-(benzylamino)-1-(3-chlorophenyl)ethan-1-ol (CAS No. 93946-44-2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer potential applications across multiple therapeutic areas, particularly those involving neurological disorders and inflammation. Advances in synthetic methodologies and computational chemistry continue to enhance our understanding of this compound's properties and potential uses.